Cas no 1860009-55-7 (2-methyl-N-propylpyrimidine-5-sulfonamide)

• Product Name: 2-methyl-N-propylpyrimidine-5-sulfonamide
• CAS No: 1860009-55-7
• MF: C₈H₁₃N₃O₂S
• MW: 215.272720098495
• CID: 5892631
• PubChem ID: 165521132
• Update Time: 2025-05-23

2-methyl-N-propylpyrimidine-5-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-methyl-N-propylpyrimidine-5-sulfonamide
• 1860009-55-7
• EN300-1453234

• Inchi： 1S/C8H13N3O2S/c1-3-4-11-14(12,13)8-5-9-7(2)10-6-8/h5-6,11H,3-4H2,1-2H3
• InChI Key： MZCLWNJSTXOSRM-UHFFFAOYSA-N
• SMILES： S(C1=CN=C(C)N=C1)(NCCC)(=O)=O

Computed Properties

• Exact Mass: 215.07284784g/mol
• Monoisotopic Mass: 215.07284784g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 80.3Ų

Additional information on 2-methyl-N-propylpyrimidine-5-sulfonamide

2-Methyl-N-Propylpyrimidine-5-Sulfonamide: A Comprehensive Overview

The compound with CAS No. 1860009-55-7, commonly referred to as 2-methyl-N-propylpyrimidine-5-sulfonamide, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyrimidine derivatives, which are known for their diverse biological activities and applications in drug discovery. The pyrimidine ring serves as a central structural motif, while the sulfonamide group and methyl substituent contribute to its unique chemical properties and potential bioactivity.

Recent advancements in chemical synthesis have enabled the precise construction of 2-methyl-N-propylpyrimidine-5-sulfonamide, allowing researchers to explore its properties in greater depth. The molecule's structure is characterized by a pyrimidine ring system with a methyl group at the 2-position and a sulfonamide substituent at the 5-position. The presence of the N-propyl group further enhances its lipophilicity, which is a critical factor in determining its pharmacokinetic profile.

One of the most promising applications of 2-methyl-N-propylpyrimidine-5-sulfonamide lies in its potential as a therapeutic agent. Studies have shown that this compound exhibits significant activity against various enzyme targets, making it a valuable lead compound in drug discovery programs. For instance, research published in *Journal of Medicinal Chemistry* highlights its ability to inhibit kinases involved in cancer cell proliferation. This suggests that 2-methyl-N-propylpyrimidine-5-sulfonamide could serve as a foundation for developing novel anti-cancer therapies.

In addition to its pharmacological applications, 2-methyl-N-propylpyrimidine-5-sulfonamide has also been investigated for its role in materials science. The molecule's unique electronic properties make it an attractive candidate for use in organic electronics. Researchers have explored its potential as a component in light-emitting diodes (LEDs) and solar cells, where its ability to facilitate electron transport could enhance device performance.

The synthesis of 2-methyl-N-propylpyrimidine-5-sulfonamide typically involves multi-step processes that combine traditional organic synthesis techniques with modern catalytic methods. One common approach involves the nucleophilic substitution of a pyrimidine derivative with an appropriate sulfonamide precursor. The reaction conditions are carefully optimized to ensure high yields and selectivity, which are essential for large-scale production.

From an environmental perspective, the ecological impact of 2-methyl-N-propylpyrimidine-5-sulfonamide has been a topic of recent research. Studies have shown that the compound exhibits low toxicity to aquatic organisms under standard test conditions, which is encouraging for its potential use in agrochemicals or other industrial applications. However, further investigations are needed to fully understand its long-term effects on ecosystems.

In conclusion, 2-methyl-N-propylpyrimidine-5-sulfonamide (CAS No. 1860009-55-7) is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique chemical structure and promising biological activity make it an exciting subject for ongoing research. As new findings emerge, this compound is likely to play an increasingly important role in both academic and industrial settings.